2-Heptadecyl-2-Oxazoline

• Molecular Formula: C20H39NO
• Molecular Weight: 309.5 g/mol
• IUPAC Name: 2-heptadecyl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C20H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21-18-19-22-20/h2-19H2,1H3
• InChI Key: GIGOAOBKJCQHSF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC1=NCCO1

Description

2-Heptadecyl-2-Oxazoline is a useful research compound. Its molecular formula is C20H39NO and its molecular weight is 309.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Heptadecyl-2-Oxazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Heptadecyl-2-Oxazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A stirred mixture of about 50.0 grams (0.19 mole) stearonitrile, about 11.7 grams (0.19 mole) ethanolamine, and about 1.2 grams (0.0048 mole) cadmium acetate dihydrate is heated at about 115 degrees C. to about 125 degrees C. under nitrogen for about 88 hours. The mixture is cooled and then dissolved in about 450 ml of methylene chloride and dried over magnesium sulfate. The mixture is then filtered. Residual solvent is removed from the filtrate by vacuum. About 58.6 grams of light yellow solid is obtained. The solid is recrystallized from about 300 ml of hexane. The recrystallized material is collected, washed, and dried, yielding about 4.7 grams with a melting point of about 77 degrees C. to about 90 degrees C. The resulting filtrate, rinses, material removed in the initial filtration step and about 200 ml additional hexane are combined, heated, and filtered using gravity. The product is stored in a refrigerator for several days. The formed crystals are collected, rinsed, and dried at 50 degrees C. under vacuum, yielding about 36.3 grams of white solid with a melting point of about 50 degrees C. to about 54 degrees C.